5-{[(2Z)-3-(4-ethoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid

• Molecular Formula: C18H22N2O6S2
• Molecular Weight: 426.5 g/mol
• IUPAC Name: 5-[[3-(4-ethoxyphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene]amino]-5-oxopentanoic acid
• InChI: InChI=1S/C18H22N2O6S2/c1-2-26-13-8-6-12(7-9-13)20-14-10-28(24,25)11-15(14)27-18(20)19-16(21)4-3-5-17(22)23/h6-9,14-15H,2-5,10-11H2,1H3,(H,22,23)
• InChI Key: RTKAOJZNTVZDBD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C3CS(=O)(=O)CC3SC2=NC(=O)CCCC(=O)O

Description

This compound is a structurally complex thiazole derivative featuring a tetrahydrothieno[3,4-d][1,3]thiazole core modified with a 4-ethoxyphenyl group and a sulfone (5,5-dioxide) moiety. The Z-configuration of the benzylidene-amine linkage is critical for its stereochemical stability and biological interactions. The pentanoic acid tail enhances water solubility, distinguishing it from simpler thiazole analogs. Its synthesis typically involves condensation of substituted thiosemicarbazides with aldehydes under mild acidic conditions, followed by cyclization and oxidation steps .

Biological Activity

The compound 5-{[(2Z)-3-(4-ethoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{17}H_{22}N_{2}O_{4}S_{2}$ with a molecular weight of approximately 382.5 g/mol. The structure features a thiazole ring, an ethoxyphenyl group, and a pentanoic acid derivative, which contribute to its diverse biological properties.

Mechanisms of Biological Activity

Research indicates that compounds with similar structures often exhibit a range of biological activities through various mechanisms:

• Antimicrobial Activity : Compounds containing thiazole rings have been shown to possess significant antimicrobial properties. The mechanism typically involves disrupting bacterial cell membranes or inhibiting essential metabolic pathways. For instance, studies have demonstrated that thiazole derivatives can interfere with bacterial DNA synthesis and protein function.
• Antioxidant Properties : The presence of the thiazole moiety is associated with antioxidant activity. This is crucial for protecting cells from oxidative stress and can be beneficial in preventing chronic diseases.
• Anti-inflammatory Effects : Some derivatives exhibit anti-inflammatory properties by inhibiting pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX). This could lead to potential applications in treating inflammatory diseases.

Antimicrobial Efficacy

A study evaluating the antibacterial activity of thiazole derivatives found that compounds similar to the one exhibited significant inhibition against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values were reported as follows:

Compound	Bacterial Strain	MIC (µg/mL)
Thiazole Derivative A	Staphylococcus aureus	32
Thiazole Derivative B	Escherichia coli	16

These results suggest that the compound may also possess similar antibacterial properties.

Antioxidant Activity

In vitro assays demonstrated that thiazole derivatives could scavenge free radicals effectively. The following table summarizes the antioxidant capacity measured by DPPH radical scavenging assay:

Compound	IC50 (µg/mL)
Thiazole Derivative A	25
Thiazole Derivative B	30

Lower IC50 values indicate higher antioxidant activity, suggesting that the compound may be effective in reducing oxidative stress.

Case Studies

• Study on Antimicrobial Properties : A comprehensive study published in Nanomedicine evaluated various thiazole derivatives for their antimicrobial efficacy against clinical isolates. The results indicated that compounds with structural similarities to 5-{[(2Z)-3-(4-ethoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid showed promising results against resistant strains of bacteria .
• Anti-inflammatory Research : Another study focused on thiazole-based compounds reported their ability to inhibit COX enzymes effectively. This inhibition was linked to reduced production of pro-inflammatory mediators in cellular models .

Comparison with Similar Compounds

Comparison with Similar Compounds

Key Differences and Implications

• Core Structure: The target compound’s tetrahydrothieno-thiazole sulfone core confers greater rigidity and electronic withdrawal compared to thiazol-4(5H)-one or 4-thiazolidinone cores in analogs. This may enhance metabolic stability but reduce cellular permeability .
• Substituents: The 4-ethoxyphenyl group balances lipophilicity and solubility better than nitro (electron-withdrawing) or methoxy (electron-donating) groups in analogs . The pentanoic acid chain improves aqueous solubility relative to propanoic acid or hydrazone-linked tails .
• Synthetic Efficiency : Yields for the target compound’s synthesis (~44–90%) are comparable to other methods but require milder conditions (room temperature vs. reflux), reducing energy costs .